Cas no 1214384-00-5 (2-3-bromo-5-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile
• CAS No: 1214384-00-5
• MF: C₉H₅BrF₃N
• MW: 264.041911840439
• CID: 4686390
• PubChem ID: 83350249
• Update Time: 2025-11-02

2-3-bromo-5-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-bromo-5-(trifluoromethyl)phenyl]acetonitrile
• 3-Bromo-5-(trifluoromethyl)phenylacetonitrile
• 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile

• Inchi： 1S/C9H5BrF3N/c10-8-4-6(1-2-14)3-7(5-8)9(11,12)13/h3-5H,1H2
• InChI Key： JWNFNOYBBJHCBM-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#N)C=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 23.8

Additional information on 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile

Introduction to 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile (CAS No. 1214384-00-5)

2-3-bromo-5-(trifluoromethyl)phenylacetonitrile, identified by the CAS number 1214384-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylacetonitriles, characterized by the presence of a nitrile group (-CN) attached to an aromatic ring. The structural features of 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile, particularly the bromo and trifluoromethyl substituents, make it a versatile intermediate in synthetic chemistry, enabling the development of a wide range of biologically active molecules.

The bromo substituent at the 2- and 3-positions enhances the reactivity of the aromatic ring, facilitating various coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are crucial in constructing complex molecular frameworks, which are often required in drug discovery processes. Additionally, the trifluoromethyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds, including solubility, metabolic stability, and binding affinity to biological targets.

In recent years, 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile has been explored in several cutting-edge research areas. One notable application is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a pivotal role in numerous cellular processes, making them attractive therapeutic targets. The ability to modify the aromatic core of 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile allows researchers to fine-tune interactions with specific PPIs, potentially leading to the development of novel drugs for diseases such as cancer and inflammation.

Another emerging field where this compound has shown promise is in the development of agrochemicals. The structural motifs present in 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile are frequently incorporated into herbicides and fungicides due to their ability to interact with biological enzymes and receptors. The trifluoromethyl group, in particular, is known to enhance the bioactivity and environmental persistence of agrochemicals, providing longer-lasting protection against pests and pathogens. Current research is focused on optimizing these properties while minimizing ecological impact.

The synthesis of 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo substituents, followed by functional group transformations such as nitrile formation. Advances in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more feasible to produce this compound on a larger scale.

From a computational chemistry perspective, the molecular structure of 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies aim to elucidate its electronic properties and reactivity patterns, which are essential for designing efficient synthetic strategies. Additionally, molecular dynamics simulations have been employed to understand how this compound interacts with biological targets at an atomic level, providing insights into its potential therapeutic applications.

The pharmaceutical industry has been particularly interested in derivatives of 2-3-bromo-5-(trifluoromethyl)phenylacetonitrile due to their potential as kinase inhibitors. Kinases are enzymes involved in signal transduction pathways and are often dysregulated in diseases such as cancer. By modifying the aromatic core and substituents of this compound, researchers can develop selective kinase inhibitors that disrupt aberrant signaling networks. Preliminary studies have demonstrated promising results in preclinical models, highlighting its therapeutic potential.

In conclusion,2-3-bromo-5-(trifluoromethyl)phenylacetonitrile (CAS No. 1214384-00-5) is a valuable building block in synthetic chemistry with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features enable the construction of complex molecules with tailored biological activities. As research continues to uncover new synthetic methodologies and applications,2-3-bromo-5-(trifluoromethyl)phenylacetonitrile is poised to remain a key intermediate in the development of next-generation therapeutics and crop protection agents.